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molecular formula C14H18N2O2 B8309217 [4-(1H-indazol-5-yloxy)cyclohexyl]methanol

[4-(1H-indazol-5-yloxy)cyclohexyl]methanol

Cat. No. B8309217
M. Wt: 246.30 g/mol
InChI Key: BKBLZQPBVJOFDG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07199147B2

Procedure details

Lithium aluminum hydride (52 mg, 1.39 mmol) was added to a solution of the ethyl 4-(1H-indazol-5-yloxy)cyclohexanecarboxylate (100 mg, 0.347 mmol) obtained in Example 367 in tetrahydrofuran (2 ml), and the resulting mixture was refluxed. After 2 hours, water (52 μl), a 2M-aqueous sodium hydroxide solution (0.104 ml) and then water (0.156 ml) were added to the reaction mixture, and the resulting solution was filtered by the use of Celite. The filtrate was concentrated under reduced pressure, and the resulting oil was crystallized by the addition of diisopropyl ether. The crystals were filtered under reduced pressure and then dried to obtain [4-(1H-indazol-5-yloxy)cyclohexyl]methanol (72 mg, 84%, trans/cis=4/1).
Name
Lithium aluminum hydride
Quantity
52 mg
Type
reactant
Reaction Step One
Name
ethyl 4-(1H-indazol-5-yloxy)cyclohexanecarboxylate
Quantity
100 mg
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
2 mL
Type
solvent
Reaction Step One
Name
water
Quantity
52 μL
Type
reactant
Reaction Step Two
Name
sodium hydroxide
Quantity
0.104 mL
Type
reactant
Reaction Step Two
Name
water
Quantity
0.156 mL
Type
reactant
Reaction Step Two
Name
[4-(1H-indazol-5-yloxy)cyclohexyl]methanol
Yield
84%

Identifiers

REACTION_CXSMILES
[H-].[Al+3].[Li+].[H-].[H-].[H-].[NH:7]1[C:15]2[C:10](=[CH:11][C:12]([O:16][CH:17]3[CH2:22][CH2:21][CH:20]([C:23](OCC)=[O:24])[CH2:19][CH2:18]3)=[CH:13][CH:14]=2)[CH:9]=[N:8]1.O.[OH-].[Na+]>O1CCCC1>[NH:7]1[C:15]2[C:10](=[CH:11][C:12]([O:16][CH:17]3[CH2:18][CH2:19][CH:20]([CH2:23][OH:24])[CH2:21][CH2:22]3)=[CH:13][CH:14]=2)[CH:9]=[N:8]1 |f:0.1.2.3.4.5,8.9|

Inputs

Step One
Name
Lithium aluminum hydride
Quantity
52 mg
Type
reactant
Smiles
[H-].[Al+3].[Li+].[H-].[H-].[H-]
Name
ethyl 4-(1H-indazol-5-yloxy)cyclohexanecarboxylate
Quantity
100 mg
Type
reactant
Smiles
N1N=CC2=CC(=CC=C12)OC1CCC(CC1)C(=O)OCC
Name
tetrahydrofuran
Quantity
2 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
water
Quantity
52 μL
Type
reactant
Smiles
O
Name
sodium hydroxide
Quantity
0.104 mL
Type
reactant
Smiles
[OH-].[Na+]
Name
water
Quantity
0.156 mL
Type
reactant
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the resulting mixture was refluxed
FILTRATION
Type
FILTRATION
Details
the resulting solution was filtered by the use of Celite
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
the resulting oil was crystallized by the addition of diisopropyl ether
FILTRATION
Type
FILTRATION
Details
The crystals were filtered under reduced pressure
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Details
Reaction Time
 2 h
Name
[4-(1H-indazol-5-yloxy)cyclohexyl]methanol
Type
product
Smiles
N1N=CC2=CC(=CC=C12)OC1CCC(CC1)CO
Measurements
Type Value Analysis
AMOUNT: MASS 72 mg
YIELD: PERCENTYIELD 84%
YIELD: CALCULATEDPERCENTYIELD 84.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.